Cas no 898787-06-9 (2,3-dimethylbenzoylacetonitrile)
2,3-Dimethylbenzoylacetonitrile is a versatile organic intermediate with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring both a benzoyl and acetonitrile moiety, enables its use in cyclization and condensation reactions, making it valuable for constructing heterocyclic compounds. The presence of methyl groups at the 2- and 3-positions enhances steric and electronic properties, influencing reactivity and selectivity in synthetic pathways. This compound is particularly useful in the preparation of fine chemicals and active pharmaceutical ingredients (APIs), where precise functionalization is critical. Its stability under standard conditions and compatibility with common reagents further contribute to its utility in organic synthesis.
898787-06-9 structure
Product Name:2,3-dimethylbenzoylacetonitrile
CAS No:898787-06-9
MF:C11H11NO
MW:173.211142778397
MDL:MFCD02260822
CID:706768
PubChem ID:24698784
Update Time:2025-10-19
2,3-dimethylbenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile,2,3-dimethyl-b-oxo-
- 2,3-Dimethylbenzoylacetonitrile
- 3-(2,3-dimethylphenyl)-3-oxopropanenitrile
- 2,3-DIFLUORO-4'-PENTYL-1,1'-BIPHENYL
- 2,3-Dimethyl-beta-Oxo-Benzenepropanenitrile
- Z317041970
- CS-0257353
- SY191329
- DTXSID40640828
- FT-0604184
- MFCD02260822
- 898787-06-9
- EN300-67065
- AKOS000180458
- G22092
- 2,3-dimethylbenzoylacetonitrile
-
- MDL： MFCD02260822
- Inchi： 1S/C11H11NO/c1-8-4-3-5-10(9(8)2)11(13)6-7-12/h3-5H,6H2,1-2H3
- InChI Key： AQALXBVPNRKQCI-UHFFFAOYSA-N
- SMILES： O=C(CC#N)C1C=CC=C(C)C=1C
Computed Properties
- Exact Mass: 173.08400
- Monoisotopic Mass: 173.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 2.2
Experimental Properties
- Density: 1.06
- Boiling Point: 337.4°C at 760 mmHg
- Flash Point: 157.8°C
- Refractive Index: 1.53
- PSA: 40.86000
- LogP: 2.39978
2,3-dimethylbenzoylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,3-dimethylbenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207000-1g |
2,3-Dimethylbenzoylacetonitrile |
898787-06-9 | 97% | 1g |
￡277.00 | 2022-03-01 | |
| Fluorochem | 207000-2g |
2,3-Dimethylbenzoylacetonitrile |
898787-06-9 | 97% | 2g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 207000-5g |
2,3-Dimethylbenzoylacetonitrile |
898787-06-9 | 97% | 5g |
￡862.00 | 2022-03-01 | |
| TRC | B431070-5mg |
2,3-dimethylbenzoylacetonitrile |
898787-06-9 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B431070-10mg |
2,3-dimethylbenzoylacetonitrile |
898787-06-9 | 10mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B431070-50mg |
2,3-dimethylbenzoylacetonitrile |
898787-06-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| abcr | AB367016-1 g |
2,3-Dimethylbenzoylacetonitrile; 97% |
898787-06-9 | 1g |
€457.50 | 2022-06-10 | ||
| abcr | AB367016-2 g |
2,3-Dimethylbenzoylacetonitrile; 97% |
898787-06-9 | 2g |
€675.10 | 2022-06-10 | ||
| eNovation Chemicals LLC | Y1193696-1g |
3-(2,3-Dimethylphenyl)-3-oxopropanenitrile |
898787-06-9 | 95% | 1g |
$760 | 2024-07-20 | |
| Enamine | EN300-67065-0.05g |
3-(2,3-dimethylphenyl)-3-oxopropanenitrile |
898787-06-9 | 95.0% | 0.05g |
$56.0 | 2025-02-20 |
2,3-dimethylbenzoylacetonitrile Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
898787-06-9 (2,3-dimethylbenzoylacetonitrile) Related Products
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- 53882-91-0(2,4-Dimethyl-b-oxo-benzenepropanenitrile)
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- 270084-29-2(2-phenylbenzoylacetonitrile)
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- 614-16-4(3-oxo-3-phenyl-propanenitrile)
- 820963-25-5(Benzenepropanenitrile, 2-acetyl-)
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